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Compound of Interest

Compound Name: Gersizangitide

Cat. No.: B15186211

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gersizangitide (also known as AXT-107) is a synthetic peptide composed of 20 amino acids
derived from collagen IV.[1] It is an anti-angiogenic agent being investigated for the treatment
of retinal vascular diseases such as wet age-related macular degeneration (AMD) and diabetic
macular edema.[2][3] Gersizangitide exhibits a dual mechanism of action, inhibiting vascular
endothelial growth factor (VEGF) signaling while simultaneously activating the Tie2 pathway,
both of which are crucial in the regulation of vascular stability and permeability.[1][2] These
application notes provide detailed protocols for the solubilization, preparation, and storage of
Gersizangitide for in vitro and preclinical research.

Data Presentation

Table 1: Gersi itide Stock Soluti .

. Mass of Mass of Mass of

Desired Stock . . . . . .
. Solvent Gersizangitide  Gersizangitide  Gersizangitide
Concentration
for 1 mL for 5 mL for 10 mL

1mM Water 2.357 mg 11.785 mg 23.57 mg
5 mM Water 11.785 mg 58.925 mg 117.85 mg
10 mM Water 23.57 mg 117.85 mg 235.7 mg
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Note: The molecular weight of Gersizangitide is assumed to be approximately 2357 g/mol
based on typical peptide composition. Adjust calculations based on the specific molecular
weight provided by the manufacturer.

Table 2: Recommended Storage Conditions for

- orsi tide Soluti

Storage Temperature Shelf Life Recommendations

Aliquot to avoid repeated

freeze-thaw cycles. Seal tightly

-80°C 6 months ]
and protect from light and
moisture.
Aliguot to avoid repeated
freeze-thaw cycles. Seal tightly
-20°C 1 month

and protect from light and

moisture.

Experimental Protocols
Protocol 1: Solubilization of Gersizangitide

This protocol describes the steps for dissolving lyophilized Gersizangitide powder to create a
stock solution.

Materials:

Gersizangitide (lyophilized powder)

Sterile, nuclease-free water

Ultrasonic bath

Sterile, conical polypropylene tubes

Calibrated micropipettes and sterile tips

Procedure:
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» Equilibrate: Allow the vial of lyophilized Gersizangitide to equilibrate to room temperature
before opening to prevent condensation.

o Solvent Addition: Add the appropriate volume of sterile, nuclease-free water to the vial to
achieve the desired stock concentration (refer to Table 1). For example, to prepare a 10 mM
stock solution, add 0.0425 mL of water to 1 mg of Gersizangitide.

o Dissolution: Gently vortex the vial to mix. If the peptide does not fully dissolve, sonicate the
solution in an ultrasonic bath. A solubility of up to 33.33 mg/mL in water has been reported.

 Verification: Visually inspect the solution to ensure it is clear and free of particulates.

Protocol 2: Preparation of Working Solutions for In Vitro
Assays

This protocol details the dilution of the Gersizangitide stock solution for use in cell-based
assays.

Materials:

o Gersizangitide stock solution (from Protocol 1)

Appropriate sterile cell culture medium or buffer (e.g., PBS)

Sterile, conical polypropylene tubes

Calibrated micropipettes and sterile tips

0.22 um sterile syringe filter
Procedure:

e Calculate Dilution: Determine the volume of stock solution required to achieve the final
desired working concentration in your experimental volume. For example, to prepare 1 mL of
a 100 uM working solution from a 10 mM stock, add 10 pL of the stock solution to 990 pL of
culture medium.
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 Dilution: In a sterile tube, add the calculated volume of the stock solution to the appropriate
volume of sterile culture medium or buffer.

« Sterilization: Filter the final working solution through a 0.22 um sterile syringe filter before
adding it to your cell cultures. This step is critical to prevent contamination.

e Immediate Use: Use the freshly prepared working solution immediately for your experiments
to ensure stability and activity.
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Caption: Dual mechanism of Gersizangitide on VEGF and Tie2 signaling pathways.

Experimental Workflow for Gersizangitide Preparation
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Caption: Workflow for the solubilization and preparation of Gersizangitide.
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Mechanism of Action

Gersizangitide is a peptide that modulates two key pathways involved in angiogenesis and
vascular stability.

o VEGF Pathway Inhibition: Gersizangitide interacts with integrins av33 and a5@31, which in
turn inhibits the pro-angiogenic vascular endothelial growth factor receptor 2 (VEGFR2). By
blocking VEGF receptor signaling, Gersizangitide can inhibit neovascularization and reduce
vascular leakage.

» Tie2 Pathway Activation: The interaction with integrins also leads to the activation of the Tie2
receptor tyrosine kinase. Gersizangitide acts as an agonist to the Tie2 receptor in the
presence of Angiopoietin-2 (Ang2). Activation of Tie2 promotes the phosphorylation of
downstream effectors such as Akt, leading to enhanced vascular stability, decreased
vascular permeability, and suppression of inflammation.

This dual action of inhibiting a pro-angiogenic pathway while activating a vessel-stabilizing
pathway makes Gersizangitide a promising therapeutic candidate for diseases characterized
by pathological neovascularization and vascular leakage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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